molecular formula C12H24ClCuN4-3 B13778031 Copper(2+), bis[(1R,2R)-1,2-cyclohexanediamine-|EN,|EN']-, dichloride

Copper(2+), bis[(1R,2R)-1,2-cyclohexanediamine-|EN,|EN']-, dichloride

Cat. No.: B13778031
M. Wt: 323.34 g/mol
InChI Key: HGDUMTMEHLHCGN-SUJWASLOSA-M
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Description

Copper(2+), bis[(1R,2R)-1,2-cyclohexanediamine-|EN,|EN’]-, dichloride is a coordination complex that features copper ions coordinated with bis[(1R,2R)-1,2-cyclohexanediamine] ligands and chloride ions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Copper(2+), bis[(1R,2R)-1,2-cyclohexanediamine-|EN,|EN’]-, dichloride typically involves the reaction of copper(II) chloride with (1R,2R)-1,2-cyclohexanediamine in a suitable solvent. The reaction is carried out under controlled conditions to ensure the formation of the desired coordination complex. The general reaction can be represented as follows:

CuCl2+2(1R,2R)-1,2-cyclohexanediamine\text{CuCl}_2 + 2 \text{(1R,2R)-1,2-cyclohexanediamine} \rightarrowCuCl2​+2(1R,2R)-1,2-cyclohexanediamine→

Properties

Molecular Formula

C12H24ClCuN4-3

Molecular Weight

323.34 g/mol

IUPAC Name

copper;[(1R,2R)-2-azanidylcyclohexyl]azanide;chloride

InChI

InChI=1S/2C6H12N2.ClH.Cu/c2*7-5-3-1-2-4-6(5)8;;/h2*5-8H,1-4H2;1H;/q2*-2;;+2/p-1/t2*5-,6-;;/m11../s1

InChI Key

HGDUMTMEHLHCGN-SUJWASLOSA-M

Isomeric SMILES

C1CC[C@H]([C@@H](C1)[NH-])[NH-].C1CC[C@H]([C@@H](C1)[NH-])[NH-].[Cl-].[Cu+2]

Canonical SMILES

C1CCC(C(C1)[NH-])[NH-].C1CCC(C(C1)[NH-])[NH-].[Cl-].[Cu+2]

Origin of Product

United States

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